Cas no 9004-76-6 (Tetraethylene glycol)

• Product Name: Tetraethylene glycol
• CAS No: 9004-76-6
• MF: C₈H₁₈O₅
• MW: 194.225523471832
• CID: 93274
• PubChem ID: 8200
• Update Time: 2025-04-18

Tetraethylene glycol Chemical and Physical Properties

Names and Identifiers

• Tetraethylene glycol
• 3,6,9-trioxaundecane-1,11-diol
• tetragol
• Tetraglycol
• tetraglycolTetraethylene glycol
• Tetra Ethylene Glycol (TTEG)
• GLYCOFUROL
• UNII-R95B8J264J
• BIS-[2-(2-HYDROXYETHOXY) ETHYL ETHER
• HiDry
• NSC-1262
• 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethan-1-ol
• Ethanol, 2,2'(oxybis(2,1ethanediyloxy))bis
• 127821-00-5
• T0099
• EC 203-989-9
• Ethanol, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• NCGC00164038-01
• DS-17878
• SCHEMBL15101
• WLN: Q2O2O2O2Q
• DA-69618
• Q12430182
• 2,2'-(oxybis(ethane-2,1-diyloxy))diethanol
• NCGC00259178-01
• HO-PEG4-OH
• Bis[2-(2-hydroxyethoxy)ethyl] Ether(Tetraethylene Glycol)
• bis[2-(2-hydroxyethoxy)ethyl]ether
• NCGC00257035-01
• 112-60-7
• Tetra(ethylene glycol)
• 2,2'-[oxybis(2,1-ethanediyloxy)]diethanol
• PG4
• 9004-76-6
• Tetraethylene glycol, 99%
• Bis[2-(2-hydroxyethoxy)ethyl] ether
• 2-(2-(2-(2-Hydroxyethoxy)ethoxy)ethoxy)ethanol
• BIS-(2-(2-HYDROXYETHOXY) ETHYL ETHER
• 2-(2-[2-(2-Hydroxyethoxy)ethoxy]ethoxy)ethanol
• EN300-19499
• 2-(2-(2-(2-hydroxy-ethoxy)ethoxy)ethoxy)ethanol
• 125481-05-2
• tetra-ethylene glycol
• NS00009833
• W18472
• HI-Dry
• PEG-4 [INCI]
• 2-{2-[2-(2-hydroxy-ethoxy)-ethoxy]-ethoxy}-ethanol
• Ethanol, 2,2'(oxybis(ethyleneoxy))di
• HSDB 843
• CAS-112-60-7
• HY-W018745
• J-519899
• 2,2'-((Oxybis(ethane-2,1-diyl))bis(oxy))diethanol
• 3,9-Trioxaundecane-1,11-diol
• BRN 1634320
• BP-20324
• STL268854
• PEG-4
• 2,2'-[oxybis(ethane-2,1-diyloxy)]diethanol
• 157299-02-0
• MFCD00002879
• OH-PEG4-OH
• Ethanol, 2,2'-(oxybis(ethyleneoxy))di-
• AKOS000119933
• R95B8J264J
• DTXSID9026922
• Ethanol, 2,2'-(oxybis(2,1-ethanediyloxy))bis-
• tetraethylenglycol
• 3,6,9-Trioxaundecan-1,11-diol
• 3,6,9-TRIOXAUNDECAN-1, 11-DIOL
• PROTAC Linker 18
• EINECS 203-989-9
• 2,2'-(Oxybis(ethyleneoxy))diethanol
• CHEMBL1235254
• DTXCID806922
• 2,2'-[oxybis(2,1-ethanediyloxy)]bisethanol
• Tox21_303245
• Ethanol,2'-[oxybis(ethyleneoxy)]di-
• 2,2'-(2,2'-oxybis(ethane-2,1-diyl)bis(oxy))diethanol
• SY010865
• 1,11-Dihydroxy-3,6,9-trioxaundecane
• Ethanol,2'-[oxybis(2,1-ethanediyloxy)]bis-
• Tox21_201629
• Carbitol, diethyl
• CHEBI:44920
• 3,6,9Trioxaundecane1,11diol
• F8889-3081
• Tetraethyleneglycol
• 2,2'-((Oxybis(ethane-2,1-diyl))bis(oxy))diethanol; Ethanol, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-
• AI3-01838
• CS-W019531
• 2,2'-(Oxybis(2,1-ethanediyloxy))diethanol
• C8H18O5
• 2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethan-1-ol
• 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethanol
• NSC1262
• 2,2'-((oxybis(ethane-2,1-diyl))bis(oxy))bis(ethan-1-ol)
• NCGC00164038-02
• NSC 1262

• Inchi： 1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
• InChI Key： UWHCKJMYHZGTIT-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CCOCCO

Computed Properties

• Exact Mass: 194.11542367g/mol
• Monoisotopic Mass: 194.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Color/Form: Colorless viscous liquid
• Density: 1.09 g/mL at 25 °C(lit.)
• Boiling Point: 100-145 °C0.4 mm Hg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.462(lit.)
• Solubility: Soluble in water, ethanol

Tetraethylene glycol Security Information

• WGK Germany：3
• RTECS：MD0907500